N-[2-(1-cyclohexen-1-yl)ethyl]-2-fluorobenzenesulfonamide

• Molecular Formula: C14H18FNO2S
• Molecular Weight: 283.36 g/mol
• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-2-fluorobenzenesulfonamide
• InChI: InChI=1S/C14H18FNO2S/c15-13-8-4-5-9-14(13)19(17,18)16-11-10-12-6-2-1-3-7-12/h4-6,8-9,16H,1-3,7,10-11H2
• InChI Key: IWJIOYPSLDKERV-UHFFFAOYSA-N
• SMILES: C1CCC(=CC1)CCNS(=O)(=O)C2=CC=CC=C2F

Description

N-[2-(1-cyclohexen-1-yl)ethyl]-2-fluorobenzenesulfonamide, also known as CFTRinh-172, is a small molecule inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) protein. CFTR is a chloride ion channel that plays a crucial role in regulating the transport of ions and water across epithelial membranes. CFTRinh-172 has been widely used in scientific research to study the function, regulation, and pharmacology of CFTR.

Mechanism of Action

N-[2-(1-cyclohexen-1-yl)ethyl]-2-fluorobenzenesulfonamide inhibits CFTR function by binding to a specific site on the protein. The binding of N-[2-(1-cyclohexen-1-yl)ethyl]-2-fluorobenzenesulfonamide prevents the opening of the chloride ion channel, thereby reducing the transport of ions and water across epithelial membranes. The mechanism of action of N-[2-(1-cyclohexen-1-yl)ethyl]-2-fluorobenzenesulfonamide has been extensively studied using electrophysiological, biochemical, and structural approaches.
Biochemical and Physiological Effects:
N-[2-(1-cyclohexen-1-yl)ethyl]-2-fluorobenzenesulfonamide has been shown to have a range of biochemical and physiological effects. In addition to inhibiting CFTR function, N-[2-(1-cyclohexen-1-yl)ethyl]-2-fluorobenzenesulfonamide has been shown to reduce inflammation, improve mucociliary clearance, and enhance bacterial clearance in animal models of cystic fibrosis. N-[2-(1-cyclohexen-1-yl)ethyl]-2-fluorobenzenesulfonamide has also been shown to have anti-tumor effects in some cancer cell lines.

Advantages and Limitations for Lab Experiments

N-[2-(1-cyclohexen-1-yl)ethyl]-2-fluorobenzenesulfonamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has a high affinity for CFTR and is highly specific for the protein, making it a useful tool for studying CFTR function. However, N-[2-(1-cyclohexen-1-yl)ethyl]-2-fluorobenzenesulfonamide also has some limitations. It is not effective in all CFTR mutants and may have off-target effects on other ion channels. Additionally, the optimal concentration of N-[2-(1-cyclohexen-1-yl)ethyl]-2-fluorobenzenesulfonamide may vary depending on the experimental conditions.

Future Directions

For research include the development of more potent and selective CFTR inhibitors, the identification of novel CFTR modulators, and the exploration of the role of CFTR in other physiological processes. N-[2-(1-cyclohexen-1-yl)ethyl]-2-fluorobenzenesulfonamide may also have therapeutic potential for the treatment of cystic fibrosis and other diseases associated with CFTR dysfunction.

Synthesis Methods

N-[2-(1-cyclohexen-1-yl)ethyl]-2-fluorobenzenesulfonamide can be synthesized using a multi-step process. The starting material is 2-fluorobenzenesulfonyl chloride, which is reacted with 2-aminoethanol to form the sulfonamide intermediate. The intermediate is then coupled with 1-cyclohexene to yield N-[2-(1-cyclohexen-1-yl)ethyl]-2-fluorobenzenesulfonamide. The synthesis of N-[2-(1-cyclohexen-1-yl)ethyl]-2-fluorobenzenesulfonamide has been optimized to improve the yield and purity of the compound, making it more accessible for scientific research.

Scientific Research Applications

N-[2-(1-cyclohexen-1-yl)ethyl]-2-fluorobenzenesulfonamide has been widely used in scientific research to study the function and regulation of CFTR. It has been used to investigate the effects of CFTR mutations on channel function, to identify potential therapeutics for cystic fibrosis, and to study the role of CFTR in other physiological processes. N-[2-(1-cyclohexen-1-yl)ethyl]-2-fluorobenzenesulfonamide has also been used in high-throughput screening assays to identify novel CFTR modulators.